Cas no 517870-19-8 (methyl 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylate)

• Product Name: methyl 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylate
• CAS No: 517870-19-8
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• MDL: MFCD03778972
• CID: 3079322
• PubChem ID: 650706
• Update Time: 2025-05-23

methyl 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylate
• methyl5-(3-methoxyphenyl)isoxazole-3-carboxylate
• SMR000013778
• EN300-236465
• SY267672
• Isoxazole-3-carboxylic acid, 5-(3-methoxyphenyl)-, methyl ester
• MLS000076612
• 517870-19-8
• 5-(3-Methoxy-phenyl)-isoxazole-3-carboxylic acid methyl ester
• MFCD03778972
• CHEMBL1407492
• F88424
• AKOS000570706
• BUYQDAXEBRVQAB-UHFFFAOYSA-N
• REGID_for_CID_650706
• IDI1_023216
• ChemDiv3_005306
• BRD-K34691987-001-07-3
• F2135-0558
• AS-6483
• STK775642
• METHYL 5-(3-METHOXYPHENYL)-3-ISOXAZOLECARBOXYLATE
• methyl 5-(3-methoxyphenyl)isoxazole-3-carboxylate
• BRD-K34691987-001-01-6
• BRD-K34691987-001-08-1
• HMS1488B04
• SVA87019

• MDL： MFCD03778972
• Inchi： 1S/C12H11NO4/c1-15-9-5-3-4-8(6-9)11-7-10(13-17-11)12(14)16-2/h3-7H,1-2H3
• InChI Key： BUYQDAXEBRVQAB-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OC)=N1)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on methyl 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylate

Methyl 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylate (CAS No. 517870-19-8): A Comprehensive Overview

Methyl 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylate, identified by its CAS number 517870-19-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the oxazole class, which is renowned for its diverse biological activities and potential therapeutic applications. The structural uniqueness of methyl 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylate lies in its combination of a methoxyphenyl group and an oxazole ring, which together contribute to its distinct chemical and pharmacological properties.

The< strong>methyl 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylate molecule exhibits a high degree of specificity due to its intricate structure, making it a valuable candidate for further research in medicinal chemistry. Recent studies have highlighted the compound's potential in modulating various biological pathways, particularly those involved in inflammation and oxidative stress. These pathways are closely associated with a multitude of diseases, including neurodegenerative disorders and chronic inflammatory conditions.

In the context of contemporary pharmaceutical research, methyl 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylate has garnered attention for its ability to interact with specific enzymes and receptors. For instance, preliminary investigations suggest that this compound may inhibit the activity of certain enzymes implicated in pain signaling and inflammation. This capability is particularly intriguing given the growing demand for alternative treatments that offer reduced side effects compared to traditional therapeutics.

The< strong>methyl 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylate structure also presents opportunities for further chemical modification to enhance its pharmacological profile. Researchers are exploring various derivatives of this compound to optimize its bioavailability, solubility, and target specificity. Such modifications are crucial for developing novel drug candidates that can effectively reach their intended biological targets while minimizing off-target effects.

One of the most compelling aspects of methyl 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylate is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for treating conditions characterized by excessive inflammation and oxidative damage. These conditions include rheumatoid arthritis, Alzheimer's disease, and certain types of cancer.

The synthesis of methyl 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylate involves a series of well-defined chemical reactions that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the preparation of key intermediates such as 3-methoxybenzaldehyde and oxazole derivatives. These intermediates are then subjected to condensation reactions, followed by esterification to yield the final product. The synthesis pathway underscores the importance of precision and control in pharmaceutical manufacturing to ensure high yields and purity.

Evaluation of methyl 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylate in preclinical models has provided valuable insights into its pharmacokinetic behavior. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings are critical for assessing its potential as a drug candidate and for guiding further development efforts. Additionally, toxicological studies have shown that methyl 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylate is well-tolerated at tested doses, suggesting a low risk of adverse effects.

The integration of computational methods into the study of methyl 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylate has further accelerated progress in understanding its biological activity. Molecular docking simulations have been employed to predict how this compound interacts with target proteins at the molecular level. These simulations provide critical insights into binding affinities and mechanisms of action, which are essential for designing more effective drugs.

In conclusion, methyl 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylate (CAS No. 517870-19-8) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a compelling candidate for further research and development. As our understanding of its pharmacological profile continues to grow, this compound holds great potential for addressing various health challenges through innovative therapeutic approaches.